GRT2932Q

• Molecular Formula: C25H26ClN3O
• Molecular Weight: 419.9 g/mol
• InChI: InChI=1S/C25H25N3O.ClH/c29-24-25(28(17-26-24)20-9-2-1-3-10-20)12-14-27(15-13-25)22-16-19-8-4-6-18-7-5-11-21(22)23(18)19;/h1-11,22H,12-17H2,(H,26,29);1H
• InChIKey: CTPVGIUCSWWLNA-UHFFFAOYSA-N

GRT2932Q: Nonpeptidic NOP Agonist for Pain, Addiction, and Anesthesia

GRT2932Q, also known as Ro 65-6570 hydrochloride (CAS 228246-34-2), is a synthetic nonpeptidic agonist of the opioid receptor-like 1 (ORL1), now designated the nociceptin/orphanin FQ (N/OFQ) peptide receptor (NOP) . It belongs to the 1,3,8-triazaspiro[4.5]decan-4-one class, originally developed by Roche as a brain-penetrant small-molecule probe for dissecting the role of the NOP receptor in pain, anxiety, reward, and anesthesia [1]. Unlike the endogenous peptide agonist N/OFQ, GRT2932Q offers the practical advantages of a small-molecule scaffold—synthetic accessibility, metabolic stability, and systemic bioavailability—making it a widely used pharmacological tool alongside newer NOP agonists.

1 NOP receptor tool compound — brain-penetrant small-molecule probe for addiction, reward, and anesthesia pathway studies

2 G protein-biased signaling context — intermediate bias factor supports G protein vs. β-arrestin pathway dissection

3 Behavioral pharmacology fit — devoid of intrinsic motivational effects in CPP, suited for neutral NOP probe experiments

• [1] Wichmann J, Adam G, Röver S, et al. 8-Acenaphthen-1-yl-1-phenyl-1,3,8-triaza-spiro[4.5]decan-4-one derivatives as orphanin FQ receptor agonists. Bioorg Med Chem Lett. 1999;9(14):2043-2048. doi:10.1016/S0960-894X(99)00385-6. View Source

GRT2932Q Selectivity vs. Other NOP Agonists

NOP receptor agonists span a structurally and pharmacologically diverse landscape—from endogenous peptide N/OFQ to nonpeptidic scaffolds such as spiro-piperidines (Ro 65-6570, Ro 64-6198), benzimidazopiperidines, and aryl-piperidines—and these agents differ profoundly in their NOP binding affinity, selectivity over classical opioid receptors (μ, κ, δ), intrinsic efficacy, biased signaling profile (G protein vs. β-arrestin), and in vivo behavioral pharmacology [1]. Critically, GRT2932Q (Ro 65-6570) occupies a specific niche within this landscape: it displays only 5- to 11-fold selectivity over μ-opioid receptors, exhibits a G protein-biased signaling signature, and—unlike its closest structural analog Ro 64-6198—is devoid of intrinsic motivational effects in conditioned place preference paradigms [2]. Substituting another NOP agonist without accounting for these parameters risks confounding receptor selectivity, signaling bias readouts, and behavioral endpoints.

μ-opioid selectivity GRT2932Q shows limited selectivity over μ-opioid receptors; replacing with Ro 64-6198 may shift isoform-selectivity context and confound native tissue bioassay interpretation. May require μ-opioid antagonist co-administration for clean NOP attribution.

Signaling bias Substituting an unbiased NOP agonist may alter pathway-response endpoints in G protein vs. β-arrestin signaling studies. Bias factor context may not transfer across comparators.

Motivational valence Unlike Ro 64-6198, GRT2932Q lacks intrinsic motivational effects in CPP. Using a different NOP agonist risks introducing motivational confounds in addiction research models.

Cocaine interaction profile GRT2932Q does not recapitulate N/OFQ's effects on cocaine CPP expression or hyperactivity. Behavioral endpoint context may differ significantly from endogenous peptide pharmacology.

• [1] Ferrari F, Cerlesi MC, Malfacini D, et al. In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. Pharmacol Res Perspect. 2017;5(4):e00333. doi:10.1002/prp2.333. View Source
• [2] Rutten K, De Vry J, Bruckmann W, Tzschentke TM. Effects of the NOP receptor agonist Ro65-6570 on the acquisition of opiate- and psychostimulant-induced conditioned place preference in rats. Eur J Pharmacol. 2010;645(1-3):119-126. doi:10.1016/j.ejphar.2010.07.036. View Source

GRT2932Q Head-to-Head Comparison Evidence

Binding Affinity and Opioid Receptor Selectivity vs. Ro 64-6198

GRT2932Q (Ro 65-6570) binds the human NOP receptor with high affinity (Ki = 0.52 nM against 0.1 nM [³H]OFQ) . However, its selectivity over classical opioid receptors is modest: μ-opioid receptor Ki = 5.9 nM (11.3-fold selectivity), κ Ki = 26 nM (~50-fold), and δ Ki = 250 nM (~480-fold) . In contrast, its structural successor Ro 64-6198 displays superior selectivity: NOP Ki = 0.3-0.389 nM, with μ Ki = 36-46.8 nM (>100-fold selectivity), κ Ki = 89.1-214 nM, and δ Ki = 1,380-3,787 nM (>3,500-fold selectivity over δ) [1] . For experimental designs requiring clean NOP pharmacology without μ-opioid receptor confounds—such as native tissue bioassays—Ro 64-6198 is the preferred tool; GRT2932Q is appropriate only when μ-opioid co-activation can be pharmacologically controlled or when the compound's specific behavioral profile (e.g., absence of intrinsic motivational effects) is the experimental rationale.

NOP selectivity vs. Ro 64-6198

Cross-study comparable

μ/NOP ratio: 11.3 ~10× less selective

Limited μ-opioid selectivity requires controlled pharmacological conditions

Radioligand binding; human recombinant receptors

Evidence Dimension	NOP receptor binding affinity (Ki) and selectivity over μ, κ, δ opioid receptors
Target Compound Data	GRT2932Q: NOP Ki = 0.52 nM; μ Ki = 5.9 nM; κ Ki = 26 nM; δ Ki = 250 nM; μ/NOP selectivity ratio = 11.3
Comparator Or Baseline	Ro 64-6198: NOP Ki = 0.3-0.389 nM; μ Ki = 36-46.8 nM; κ Ki = 89.1-214 nM; δ Ki = 1,380-3,787 nM; μ/NOP selectivity ratio ≥ 100-120
Quantified Difference	Ro 64-6198 is ~10-fold more selective over μ-opioid receptors than GRT2932Q; GRT2932Q's μ receptor affinity (Ki = 5.9 nM) is within one log unit of NOP affinity
Conditions	Radioligand competition binding assays using human recombinant ORL1/NOP receptor and classical opioid receptors expressed in CHO or other cell lines; [³H]OFQ as radioligand for NOP, [³H]naloxone or [³H]deltorphin II for μ/κ/δ

Why This Matters

In native tissue bioassays or in vivo models where μ-opioid receptors are co-expressed, GRT2932Q's limited selectivity requires mandatory co-administration of a μ-opioid antagonist (e.g., naloxone) or parallel NOP knockout/antagonist controls to attribute effects specifically to NOP activation.

• [1] McLeod RL, Jia Y, Fernandez X, et al. Antitussive profile of the NOP agonist Ro-64-6198 in the guinea pig. Pharmacology. 2004;71(3):143-149. doi:10.1159/000077448. View Source

Hypnotic and Antinociceptive Potency vs. Org 26383

In a direct head-to-head study in rodents, GRT2932Q (Ro 65-6570) demonstrated markedly greater in vivo potency than the structurally distinct ORL1 agonist Org 26383 across both hypnotic and antinociceptive endpoints [1]. For loss of righting reflex (LRR) in mice, the hypnotic dose for GRT2932Q was 0.6 μmol/kg (i.v.) versus 3.7 μmol/kg for Org 26383—a 6.2-fold potency advantage. In the formalin paw test, GRT2932Q achieved Phase 1 and Phase 2 ED₅₀ values of 0.4 μmol/kg and 0.4 μmol/kg, respectively, whereas Org 26383 required 1.8 μmol/kg (Phase 1) and 4.2 μmol/kg (Phase 2)—representing 4.5-fold and 10.5-fold greater antinociceptive potency for GRT2932Q. Both compounds produced naloxone-insensitive sleep, consistent with ORL1-mediated mechanisms [1].

Hypnotic potency vs. Org 26383

Head-to-head

LRR dose: 0.6 μmol/kg i.v. 6.2× more potent

Reported hypnotic potency supports lower-dose anesthesia research models

Mouse LRR; naloxone-insensitive; NOP receptor mediated

Evidence Dimension	In vivo hypnotic potency (LRR in mice) and antinociceptive potency (formalin test Phase 1 and Phase 2 ED₅₀)
Target Compound Data	GRT2932Q: LRR hypnotic dose = 0.6 μmol/kg i.v.; Phase 1 ED₅₀ = 0.4 μmol/kg; Phase 2 ED₅₀ = 0.4 μmol/kg
Comparator Or Baseline	Org 26383: LRR hypnotic dose = 3.7 μmol/kg i.v.; Phase 1 ED₅₀ = 1.8 μmol/kg; Phase 2 ED₅₀ = 4.2 μmol/kg
Quantified Difference	GRT2932Q is 6.2× more potent for hypnosis, 4.5× more potent for Phase 1 antinociception, and 10.5× more potent for Phase 2 antinociception vs. Org 26383
Conditions	Male mice (LRR and formalin tests) and male rats (LRR and EEG); intravenous administration; formalin paw test with Phase 1 (0-10 min) and Phase 2 (10-40 min) scoring

Why This Matters

For laboratories requiring lower compound consumption or reduced vehicle exposure in chronic dosing paradigms, GRT2932Q's superior in vivo potency translates to practical advantages in study design and compound procurement cost per effective dose.

• [1] Byford AJ, Anderson A, Jones PS, Palin R, Houghton AK. The hypnotic, electroencephalographic, and antinociceptive properties of nonpeptide ORL1 receptor agonists after intravenous injection in rodents. Anesth Analg. 2007;104(1):174-179. doi:10.1213/01.ane.0000250403.88649.51. View Source

cAMP Inhibition Potency vs. Endogenous N/OFQ

In CHO cells expressing recombinant human NOP receptors (CHOₕNCR), GRT2932Q (Ro 65-6570) and the endogenous peptide N/OFQ were directly compared for inhibition of forskolin-stimulated cAMP accumulation [1]. GRT2932Q inhibited cAMP formation with a pEC₅₀ of 8.68 ± 0.04 (EC₅₀ ≈ 2.09 nM), achieving 100% maximum inhibition. The endogenous ligand N/OFQ was approximately 7.6-fold more potent, with a pEC₅₀ of 9.56 ± 0.06 (EC₅₀ ≈ 0.28 nM). In a separate assay, GRT2932Q inhibited forskolin-stimulated cellular cAMP accumulation with an IC₅₀ of 0.28 nM . This potency differential is consistent with the general pattern that nonpeptide NOP agonists are 5- to 50-fold less potent than the native peptide in functional assays [2].

cAMP inhibition vs. N/OFQ

Head-to-head

pEC₅₀: 8.68 ± 0.04 ~7.6× less potent

Practical working range supports in vitro signaling concentration-response studies

CHOₕNCR cells; forskolin-stimulated cAMP; 100% maximal inhibition

Evidence Dimension	Inhibition of forskolin-stimulated cAMP formation in CHO cells expressing human recombinant NOP receptor
Target Compound Data	GRT2932Q: pEC₅₀ = 8.68 ± 0.04 (EC₅₀ ≈ 2.09 nM); IC₅₀ = 0.28 nM against 1 μM forskolin; maximal inhibition = 100%
Comparator Or Baseline	N/OFQ (endogenous peptide): pEC₅₀ = 9.56 ± 0.06 (EC₅₀ ≈ 0.28 nM); maximal inhibition = 100%
Quantified Difference	N/OFQ is ~7.6-fold more potent than GRT2932Q in the cAMP inhibition assay (ΔpEC₅₀ = 0.88 log units)
Conditions	CHO cells stably expressing recombinant human nociceptin receptor (CHOₕNCR); [³H]NC radioligand binding; forskolin (1 μM)-stimulated cAMP accumulation measured by radioreceptor assay

Why This Matters

GRT2932Q's ~2 nM functional potency provides a practical working concentration range (10-1000 nM) for in vitro signaling studies—sufficiently potent to achieve full receptor activation yet not so potent as to limit dynamic range in concentration-response experiments.

• [1] Hashiba E, Harrison C, Calo' G, Guerrini R, Rowbotham DJ, Smith G, Lambert DG. Characterisation and comparison of novel ligands for the nociceptin/orphanin FQ receptor. Naunyn-Schmiedeberg's Arch Pharmacol. 2001;363(1):28-33. doi:10.1007/s002100000327. View Source
• [2] Molinari S, Malfacini D, Camarda V, Trapella C, Guerrini R, Mustazza C, Calò G. In vitro pharmacological characterization of the non peptide NOP receptor agonists Ro 65-6570, SCH-221510 and Compound 6d. pA2 Online. Abstract 30725. View Source

Lack of Intrinsic Motivational Effects vs. Ro 64-6198

In a direct comparative behavioral pharmacology study, GRT2932Q (Ro 65-6570; 1-10 mg/kg i.p.) was found to be devoid of intrinsic motivational effects when administered alone in the conditioned place preference (CPP) paradigm, whereas Ro 64-6198 (0.316-3.16 mg/kg i.p.) produced a measurable intrinsic motivational effect [1]. Based on this key differentiation, GRT2932Q was specifically selected for subsequent drug combination studies examining NOP-mediated attenuation of opioid reward. At 3.16 mg/kg i.p., GRT2932Q significantly elevated the minimal effective dose required to induce CPP for heroin, morphine, hydrocodone, tilidine, hydromorphone, oxycodone, and cocaine—an effect reversed by the NOP antagonist J-113397 (4.64 mg/kg i.p.) [1]. This clean behavioral profile makes GRT2932Q the preferred NOP agonist probe for addiction research where intrinsic motivational confounds of the tool compound itself must be excluded.

Motivational effect vs. Ro 64-6198

Head-to-head

Devoid of intrinsic CPP effect Neutral vs. motivating

Preferred clean probe for addiction reward paradigms requiring motivational neutrality

Male Sprague-Dawley rats; 1-10 mg/kg i.p.; unbiased CPP design

Evidence Dimension	Intrinsic motivational effect in conditioned place preference (CPP) when administered alone to rats
Target Compound Data	GRT2932Q (Ro 65-6570): devoid of intrinsic motivational effect at 1-10 mg/kg i.p.; selected for drug combination studies
Comparator Or Baseline	Ro 64-6198: produces intrinsic motivational effect when administered alone at 0.316-3.16 mg/kg i.p.
Quantified Difference	Qualitative behavioral dichotomy: GRT2932Q is neutral in CPP; Ro 64-6198 is intrinsically motivating, precluding its use as a clean probe in reward/addiction paradigms
Conditions	Male Sprague-Dawley rats; conditioned place preference apparatus; i.p. administration; unbiased CPP design

Why This Matters

For NOP-targeted addiction research, GRT2932Q is the only among the early Roche nonpeptide NOP agonists that can probe NOP-mediated attenuation of drug reward without its own motivational valence confounding the interpretation.

• [1] Rutten K, De Vry J, Bruckmann W, Tzschentke TM. Effects of the NOP receptor agonist Ro65-6570 on the acquisition of opiate- and psychostimulant-induced conditioned place preference in rats. Eur J Pharmacol. 2010;645(1-3):119-126. doi:10.1016/j.ejphar.2010.07.036. View Source

G Protein Bias Profile vs. AT-403 and MCOPPB

In a comprehensive head-to-head in vitro pharmacological profiling study, GRT2932Q (Ro 65-6570) was characterized alongside five other nonpeptide NOP agonists using GTPγ[³⁵S] binding, calcium mobilization, and bioluminescence resonance energy transfer (BRET) assays for G protein and β-arrestin recruitment [1]. GRT2932Q displayed a G protein-biased signaling signature with a bias factor of 1.64, in contrast to AT-403 which behaved as an unbiased agonist (similar to the natural ligand N/OFQ) and MCOPPB with a bias factor of 0.97 [2]. The rank order of NOP agonist potency across all assays was: MCOPPB > AT-403 > Ro 65-6570 = Ro 2q > SCH-221510 > AT-202 > SCH-486757 [1]. Notably, despite significant in vitro bias differences, all three agonists displayed very similar therapeutic indices in normal mice in vivo, with GRT2932Q demonstrating only a slightly higher therapeutic index (antinociception vs. motor impairment) in β-arrestin 2 knockout mice [2].

G protein bias vs. AT-403/MCOPPB

Head-to-head

Bias factor: 1.64 Intermediate bias

Intermediate G protein bias supports signaling pathway-specific NOP pharmacology dissection

GTPγS, calcium, BRET assays; rank 3rd of 7 agonists tested

Evidence Dimension	G protein vs. β-arrestin signaling bias at human NOP receptor; rank order of agonist potency
Target Compound Data	GRT2932Q: G protein bias factor = 1.64; rank order position = 3rd (tied with Ro 2q) among 7 nonpeptide NOP agonists; full agonist at NOP receptor
Comparator Or Baseline	AT-403: unbiased agonist (similar to N/OFQ); MCOPPB: bias factor = 0.97, rank order = 1st (most potent); SCH-221510: rank order = 5th (less potent than GRT2932Q)
Quantified Difference	GRT2932Q is ~1.6-fold G protein-biased vs. unbiased AT-403; ~6-fold bias differential vs. MCOPPB; ranks 3rd in potency among 7 comparators
Conditions	GTPγ[³⁵S] binding in CHO cells expressing human NOP; calcium mobilization in CHO cells co-expressing chimeric Gαqi₅ protein; BRET assay for G protein (NOP-Rluc/GFP¹⁰-Gαi₁) and arrestin (NOP-Rluc/β-arr2-GFP²) recruitment; electrically stimulated mouse vas deferens bioassay

Why This Matters

GRT2932Q is appropriate for studies probing G protein-mediated NOP signaling; its intermediate G protein bias (bias factor 1.64) positions it between unbiased AT-403 and strongly biased ligands, enabling experimental dissection of signaling pathway-specific NOP pharmacology.

• [1] Ferrari F, Cerlesi MC, Malfacini D, et al. In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. Pharmacol Res Perspect. 2017;5(4):e00333. doi:10.1002/prp2.333. View Source
• [2] Malfacini D, Simon K, Trapella C, et al. Functional selectivity does not predict antinociceptive/locomotor impairing potencies of NOP receptor agonists. Front Neurosci. 2021;15:657153. doi:10.3389/fnins.2021.657153. View Source

Cocaine CPP and Hyperactivity: Comparison with N/OFQ

In a direct comparative study, intracerebroventricular (i.c.v.) N/OFQ (10 and 20 μg/rat) significantly suppressed the expression of cocaine-induced conditioned place preference (CPP), whereas GRT2932Q (Ro 65-6570; 3 and 6 mg/kg i.p.) did not alter cocaine CPP expression [1]. Furthermore, the two agonists produced opposite effects on cocaine-induced hyperactivity: N/OFQ suppressed it, while GRT2932Q increased it [1]. This dissociation indicates that the endogenous peptide N/OFQ and the nonpeptide agonist GRT2932Q engage distinct downstream signaling or circuitry mechanisms in mesolimbic dopamine pathways—possibly reflecting differences in receptor trafficking, biased signaling, or off-target engagement at the doses tested. GRT2932Q did, however, significantly increase the time spent in the drug-associated compartment when administered alone to control rats, suggesting NOP-mediated modulation of motivational state independent of cocaine interaction [1].

Cocaine CPP response vs. N/OFQ

Head-to-head

Did not suppress cocaine CPP Opposite effects

Valuable for dissecting NOP signaling pathways divergent from endogenous peptide pharmacology

Male Wistar rats; cocaine 10 mg/kg i.p.; i.c.v. N/OFQ comparator

Evidence Dimension	Effect on expression of cocaine-induced conditioned place preference and cocaine-induced hyperactivity in rats
Target Compound Data	GRT2932Q (3 and 6 mg/kg i.p.): did not suppress cocaine CPP; increased cocaine-induced hyperactivity; increased time in drug-paired compartment when given alone to controls
Comparator Or Baseline	N/OFQ (10 and 20 μg/rat i.c.v.): significantly suppressed cocaine CPP; suppressed cocaine-induced hyperactivity
Quantified Difference	Qualitative behavioral dissociation: GRT2932Q and N/OFQ produce opposite effects on cocaine-induced hyperactivity and differential effects on cocaine CPP expression
Conditions	Male Wistar rats; unbiased conditioned place preference paradigm; cocaine (10 mg/kg i.p.) conditioning; locomotor activity measured in automated activity cages

Why This Matters

GRT2932Q cannot be used as a simple surrogate for N/OFQ in cocaine addiction paradigms; its distinct behavioral profile makes it valuable for dissecting NOP receptor signaling pathways that diverge from endogenous peptide pharmacology.

• [1] Kotlińska J, Wichmann J, Legowska A, Rolka K, Silberring J. Orphanin FQ/nociceptin but not Ro 65-6570 inhibits the expression of cocaine-induced conditioned place preference. Behav Pharmacol. 2002;13(3):229-235. doi:10.1097/00008877-200205000-00006. View Source

GRT2932Q Application Scenarios

Addiction and Reward Research with a Neutral NOP Agonist

GRT2932Q is the NOP agonist of choice for conditioned place preference and drug self-administration studies investigating NOP-mediated attenuation of opioid or psychostimulant reward. As demonstrated by Rutten et al. (2010), GRT2932Q is uniquely devoid of intrinsic motivational effects in CPP at behaviorally active doses (1-10 mg/kg i.p.), unlike its close analog Ro 64-6198 [1]. At 3.16 mg/kg i.p., GRT2932Q elevated the minimal effective dose for heroin, morphine, hydrocodone, tilidine, hydromorphone, oxycodone, and cocaine CPP—an effect reversed by the selective NOP antagonist J-113397 [1]. Procurement teams supporting addiction neurobiology groups should prioritize GRT2932Q over Ro 64-6198 when the experimental question requires a pharmacologically neutral NOP agonist background.

Intravenous Anesthesia and Hypnotic Mechanisms

For laboratories studying ORL1/NOP-mediated hypnosis and EEG burst suppression, GRT2932Q offers the most potent intravenous hypnotic profile among characterized nonpeptide ORL1 agonists. Byford et al. (2007) demonstrated that GRT2932Q produces loss of righting reflex at 0.6 μmol/kg i.v. in mice—6.2-fold more potent than Org 26383 (3.7 μmol/kg)—with parallel antinociceptive efficacy (ED₅₀ 0.4 μmol/kg for both formalin phases) [2]. The hypnotic effect is naloxone-insensitive but antagonized by a selective ORL1 antagonist, confirming NOP receptor mediation [2]. This potency advantage is directly relevant to procurement decisions where compound cost per effective dose and minimization of vehicle-related confounds are operational considerations.

G Protein-Biased NOP Signaling Studies

GRT2932Q occupies a defined position in the NOP agonist signaling bias spectrum. Ferrari et al. (2017) established that GRT2932Q is a full NOP agonist with a G protein bias factor of 1.64—intermediate between the unbiased agonist AT-403 and the more strongly biased ligand MCOPPB (bias factor 0.97) [3]. Its rank-order potency (3rd of 7 nonpeptide NOP agonists tested) provides a practical working concentration range of 10-1000 nM for in vitro signaling experiments. Malfacini et al. (2021) further demonstrated that this in vitro bias does not translate to differential in vivo therapeutic indices in normal mice, underscoring GRT2932Q's utility as a reference G protein-biased comparator in studies designed to dissect signaling pathway contributions to NOP-mediated physiology [4].

Anxiolytic Mechanism Studies

GRT2932Q elicits ORL1-dependent anxiolytic-like effects in the elevated plus maze at low doses (0.32-3.2 mg/kg i.p.) without affecting spontaneous locomotion in rats, as documented in the Sigma-Aldrich technical datasheet . This anxiolytic profile is behaviorally distinct from benzodiazepine-like effects seen with Ro 64-6198, and the compound's lack of intrinsic motivational effects (Rutten et al., 2010) further distinguishes it for anxiety research applications that also assess reward-related endpoints [1]. For procurement in anxiety-focused NOP research, GRT2932Q should be selected when anxiolytic endpoints must be interpreted without confounding motor impairment or motivational valence artifacts.

Application

Selection Property

Validation Focus

Addiction and reward pathway studies

Motivational neutrality in behavioral paradigms

CPP and self-administration endpoint context

Intravenous anesthesia mechanism research

Hypnotic potency and EEG burst suppression profile

Loss of righting reflex endpoint; naloxone insensitivity confirmation

G protein-biased signaling dissection

Intermediate bias factor relative to unbiased comparators

G protein vs. β-arrestin pathway-response context

Anxiolytic mechanism studies

Anxiolytic-like profile without locomotor impairment

Elevated plus maze endpoints; motivational valence artifact review

• [1] Rutten K, De Vry J, Bruckmann W, Tzschentke TM. Effects of the NOP receptor agonist Ro65-6570 on the acquisition of opiate- and psychostimulant-induced conditioned place preference in rats. Eur J Pharmacol. 2010;645(1-3):119-126. doi:10.1016/j.ejphar.2010.07.036. View Source
• [2] Byford AJ, Anderson A, Jones PS, Palin R, Houghton AK. The hypnotic, electroencephalographic, and antinociceptive properties of nonpeptide ORL1 receptor agonists after intravenous injection in rodents. Anesth Analg. 2007;104(1):174-179. doi:10.1213/01.ane.0000250403.88649.51. View Source
• [3] Ferrari F, Cerlesi MC, Malfacini D, et al. In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. Pharmacol Res Perspect. 2017;5(4):e00333. doi:10.1002/prp2.333. View Source
• [4] Malfacini D, Simon K, Trapella C, et al. Functional selectivity does not predict antinociceptive/locomotor impairing potencies of NOP receptor agonists. Front Neurosci. 2021;15:657153. doi:10.3389/fnins.2021.657153. View Source